Cas no 648449-24-5 (6-Quinazolinecarboxaldehyde, 4-[4-(phenylmethyl)-1-piperidinyl]-)
![6-Quinazolinecarboxaldehyde, 4-[4-(phenylmethyl)-1-piperidinyl]- structure](https://www.kuujia.com/scimg/cas/648449-24-5x500.png)
648449-24-5 structure
Product name:6-Quinazolinecarboxaldehyde, 4-[4-(phenylmethyl)-1-piperidinyl]-
6-Quinazolinecarboxaldehyde, 4-[4-(phenylmethyl)-1-piperidinyl]- Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinazolinecarboxaldehyde, 4-[4-(phenylmethyl)-1-piperidinyl]-
- 4-(4-benzylpiperidin-1-yl)quinazoline-6-carbaldehyde
- FT-0762270
- DTXSID90726782
- SCHEMBL2882419
- 648449-24-5
-
- Inchi: InChI=1S/C21H21N3O/c25-14-18-6-7-20-19(13-18)21(23-15-22-20)24-10-8-17(9-11-24)12-16-4-2-1-3-5-16/h1-7,13-15,17H,8-12H2
- InChI Key: XORCMHFPFSZEBK-UHFFFAOYSA-N
- SMILES: C1CN(CCC1CC2=CC=CC=C2)C3=NC=NC4=C3C=C(C=C4)C=O
Computed Properties
- Exact Mass: 331.16863
- Monoisotopic Mass: 331.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.1Ų
- XLogP3: 4.2
Experimental Properties
- PSA: 46.09
6-Quinazolinecarboxaldehyde, 4-[4-(phenylmethyl)-1-piperidinyl]- Related Literature
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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